Cas no 2391987-09-8 ((1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride)

• Product Name: (1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride
• CAS No: 2391987-09-8
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• MDL: MFCD31812083
• CID: 5194667
• PubChem ID: 139026994
• Update Time: 2025-05-22

(1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Cyclopropylpyrazol-3-yl)methanamine hydrochloride
• (1-Cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride
• (1-Cyclopropylpyrazol-3-yl)methanamine;hydrochloride
• starbld0003922
• (1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride

• MDL： MFCD31812083
• Inchi： 1S/C7H11N3.ClH/c8-5-6-3-4-10(9-6)7-1-2-7;/h3-4,7H,1-2,5,8H2;1H
• InChI Key： RHRCMXPGGLDOJB-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CC(CN)=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Topological Polar Surface Area: 43.8

Additional information on (1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride

Comprehensive Overview of (1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride (CAS No. 2391987-09-8)

The compound (1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride (CAS No. 2391987-09-8) is a chemically synthesized derivative of pyrazole, featuring a cyclopropyl substitution and an amine functional group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological pathways. The hydrochloride salt form enhances its solubility, making it suitable for various experimental and industrial applications.

In recent years, the demand for heterocyclic compounds like (1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride has surged, driven by advancements in medicinal chemistry. Users frequently search for terms such as "pyrazole derivatives in drug development" or "cyclopropyl-substituted amines," reflecting the growing interest in this niche. The compound’s stability and reactivity profile make it a valuable candidate for synthesizing novel therapeutic agents, particularly in oncology and neurology. Its mechanism of action is often compared to other small-molecule inhibitors, a hot topic in precision medicine.

From a synthetic chemistry perspective, CAS No. 2391987-09-8 is often discussed in forums and research papers for its efficient scalable synthesis. Laboratories prioritize optimizing yield and purity, addressing common queries like "how to purify (1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride" or "best solvents for recrystallization." The compound’s crystalline nature and defined melting point further facilitate its characterization, a critical factor for quality control in API (Active Pharmaceutical Ingredient) production.

Environmental and regulatory considerations also play a role in the discourse around (1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride. With increasing emphasis on green chemistry, researchers explore eco-friendly synthesis routes to minimize waste. Searches for "sustainable synthesis of pyrazole amines" highlight this trend. Additionally, the compound’s biodegradability and toxicity profile are under scrutiny, aligning with global standards like REACH and FDA guidelines.

In the agrochemical sector, CAS No. 2391987-09-8 is investigated for its potential as a crop protection agent. Its structural motifs resemble those of known pesticides, sparking interest in "novel pyrazole-based fungicides". This application resonates with current concerns about food security and sustainable agriculture, making it a recurring topic in academic and industrial discussions.

To summarize, (1-cyclopropyl-1H-pyrazol-3-yl)methanamine hydrochloride represents a versatile compound with multidisciplinary relevance. Its integration into drug discovery, agrochemical innovation, and green chemistry underscores its scientific and commercial value. As research progresses, this molecule is poised to address pressing challenges in health and environmental sustainability, cementing its place in modern chemistry.